Cas no 123301-48-4 (2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester)

• Product Name: 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester
• CAS No: 123301-48-4
• MF: C₁₀H₁₆O₇
• MW: 248.229844093323
• CID: 1076790
• PubChem ID: 14334935
• Update Time: 2025-05-21

2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester
• 123301-48-4
• 3-butoxycarbonyl-3-hydroxypentanedioic acid

• Inchi： 1S/C10H16O7/c1-2-3-4-17-9(15)10(16,5-7(11)12)6-8(13)14/h16H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： CQRNWUIXDBFESJ-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(CC(=O)O)(CC(=O)O)O)=O

Computed Properties

• Exact Mass: 248.08960285g/mol
• Monoisotopic Mass: 248.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester

Recent Advances in the Study of 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester (CAS: 123301-48-4)

2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester (CAS: 123301-48-4) is a derivative of citric acid that has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique structural properties and potential applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers and industry professionals alike.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a chelating agent in metal-catalyzed reactions, highlighting its efficiency in stabilizing transition metals and improving reaction yields. The study also noted its low toxicity profile, suggesting potential applications in drug delivery systems where biocompatibility is critical.

In the context of pharmaceutical applications, research conducted by the University of Cambridge in 2024 demonstrated that 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester exhibits anti-inflammatory properties. The study utilized in vitro models to show that the compound inhibits key inflammatory markers such as TNF-α and IL-6, positioning it as a candidate for further development in treating chronic inflammatory diseases.

Another significant advancement was reported in a 2024 ACS Biomaterials Science & Engineering article, which explored the compound's use in biodegradable polymers. The researchers found that incorporating 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester into polymer matrices enhanced their mechanical properties and degradation rates, making them suitable for medical implants and tissue engineering scaffolds.

Despite these promising findings, challenges remain in scaling up production and ensuring consistent purity levels. A 2023 review in Chemical Reviews emphasized the need for optimized synthetic pathways to reduce costs and improve yield, particularly for industrial-scale applications. Future research directions may focus on exploring its pharmacokinetics and in vivo efficacy to validate its therapeutic potential further.

In summary, 2-Hydroxy-1,2,3-propanetricarboxylic Acid 2-Butyl Ester (CAS: 123301-48-4) represents a versatile compound with applications spanning catalysis, pharmaceuticals, and biomaterials. Continued research and development efforts are expected to unlock its full potential in these fields.